Cas no 172952-27-1 (Silane, (2-methoxy-5-methylphenyl)trimethyl-)

• Product Name: Silane, (2-methoxy-5-methylphenyl)trimethyl-
• CAS No: 172952-27-1
• MF: C₁₁H₁₈OSi
• MW: 194.345524311066
• MDL: MFCD11521272
• CID: 1361444
• PubChem ID: 55274897
• Update Time: 2025-05-19

Silane, (2-methoxy-5-methylphenyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (2-methoxy-5-methylphenyl)trimethyl-
• 1-(Trimethylsilyl)-2-methoxy-5-methylbenzene
• 4-Methyl-2-(trimethylsilyl)anisole
• 172952-27-1
• MFCD11521272
• (2-methoxy-5-methylphenyl)trimethylsilane
• SY329661
• AKOS006324752
• (2-methoxy-5-methylphenyl)-trimethylsilane

• MDL： MFCD11521272
• Inchi： 1S/C11H18OSi/c1-9-6-7-10(12-2)11(8-9)13(3,4)5/h6-8H,1-5H3
• InChI Key： AEYAHLBMFVWRDT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 194.11274
• Monoisotopic Mass: 194.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Silane, (2-methoxy-5-methylphenyl)trimethyl-

Introduction to Silane, (2-methoxy-5-methylphenyl)trimethyl- (CAS No. 172952-27-1)

Silane, (2-methoxy-5-methylphenyl)trimethyl- is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 172952-27-1, is characterized by its unique molecular structure, which includes a trimethylsilyl group attached to a substituted phenyl ring. The presence of both methoxy and methyl substituents on the phenyl ring imparts distinct chemical properties that make it valuable in various applications, particularly in the development of advanced materials and pharmaceuticals.

The compound's structure is highly versatile, allowing it to participate in a wide range of chemical reactions. These reactions include condensation reactions with hydroxyl groups, leading to the formation of siloxane networks, which are crucial in the production of polymers and coatings. Additionally, the electron-donating nature of the methoxy group enhances its reactivity in cross-coupling reactions, making it a potential candidate for synthesizing more complex organic molecules.

In recent years, Silane, (2-methoxy-5-methylphenyl)trimethyl- has been explored for its potential applications in drug delivery systems. The ability of this compound to form stable complexes with various therapeutic agents has opened up new avenues for targeted drug delivery. For instance, studies have shown that it can be used to create micelles or nanoparticles that encapsulate drugs, improving their bioavailability and reducing side effects. The stability provided by the trimethylsilyl group ensures that the drug remains protected until it reaches its target site within the body.

The pharmaceutical industry has also been interested in this compound for its potential role in modulating enzyme activity. The phenyl ring, with its electron-donating substituents, can interact with specific residues on enzymes, altering their conformation and activity. This property has been exploited in the design of enzyme inhibitors, which are essential in treating various diseases. Preliminary studies have indicated that Silane, (2-methoxy-5-methylphenyl)trimethyl- can serve as a scaffold for developing novel inhibitors with high specificity and low toxicity.

Beyond pharmaceutical applications, this compound has found utility in the field of materials science. Its ability to form strong covalent bonds with other silicon-containing compounds makes it an excellent precursor for creating hybrid organic-inorganic materials. These materials exhibit unique properties such as enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives. Furthermore, the presence of both methoxy and methyl groups allows for further functionalization, enabling the creation of tailored materials with specific properties.

The synthesis of Silane, (2-methoxy-5-methylphenyl)trimethyl- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the reaction of a halogenated aromatic compound with a trimethylchlorosilane reagent in the presence of a strong base. Subsequent functionalization steps introduce the methoxy and methyl groups through selective alkylation or methylation reactions. The final product is purified through distillation or chromatography to ensure high purity levels required for sensitive applications.

Ongoing research continues to uncover new applications for Silane, (2-methoxy-5-methylphenyl)trimethyl-. One particularly promising area is in the development of organic electronics. The compound's ability to form stable films and its tunable electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). By modifying its molecular structure, researchers aim to enhance its charge transport properties and improve the performance of organic electronic devices.

In conclusion, Silane, (2-methoxy-5-methylphenyl)trimethyl- is a versatile organosilicon compound with a wide range of potential applications. Its unique molecular structure and reactivity make it valuable in pharmaceuticals, materials science, and organic electronics. As research progresses, it is expected that new uses for this compound will continue to emerge, further solidifying its importance in modern chemistry.